1-(pyrrolidin-1-yl)-2-((5-(p-tolyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)ethanone

• IUPAC Name: 2-[5-(4-methylphenyl)-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C23H22F3N3O2S/c1-16-4-6-17(7-5-16)20-14-27-22(32-15-21(30)28-12-2-3-13-28)29(20)18-8-10-19(11-9-18)31-23(24,25)26/h4-11,14H,2-3,12-13,15H2,1H3
• InChI Key: JFXULWUNSHVLPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)OC(F)(F)F)SCC(=O)N4CCCC4
• Molecular Formula: C23H22F3N3O2S
• Molecular Weight: 461.5 g/mol
• CAS No.: 1226437-23-5

Description

1-(pyrrolidin-1-yl)-2-((5-(p-tolyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)ethanone is a useful research compound. Its molecular formula is C23H22F3N3O2S and its molecular weight is 461.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

The compound is involved in the synthesis and reactions of various heterocyclic compounds, showing its utility in organic chemistry. For example, Attaby et al. (2006) discussed the synthesis and reactions of related heterocyclic compounds, highlighting the potential of such compounds in the synthesis of diverse chemical structures (Attaby et al., 2006).

Optical Properties and Applications

Volpi et al. (2017) explored the synthesis of derivatives with significant optical properties, such as large Stokes' shifts. These properties make them suitable for applications in materials science and photonics (Volpi et al., 2017).

Utility in Heterocyclic Synthesis

The compound is used in the synthesis of diverse heterocyclic structures. Salem et al. (2021) reviewed the utility of related compounds in the synthesis of various heterocyclic systems, emphasizing its importance in medicinal chemistry (Salem et al., 2021).

Antimicrobial and Antioxidant Activities

Research has shown that derivatives of similar compounds exhibit antimicrobial and antioxidant properties. Abdel-Wahab et al. (2011) investigated new derivatives for their antimicrobial and antioxidant activities, suggesting potential applications in the development of new therapeutic agents (Abdel-Wahab et al., 2011).

Synthesis of Conducting Polymers

Pandule et al. (2014) explored the synthesis of conducting polymers using related compounds. The study indicates its potential use in the development of new materials with electrical conductivity properties (Pandule et al., 2014).